4-(2,4-dimethylphenyl)-N-(5-methylpyridin-2-yl)thiazol-2-amine

• IUPAC Name: 4-(2,4-dimethylphenyl)-N-(5-methylpyridin-2-yl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C17H17N3S/c1-11-4-6-14(13(3)8-11)15-10-21-17(19-15)20-16-7-5-12(2)9-18-16/h4-10H,1-3H3,(H,18,19,20)
• InChI Key: VXUZEFBHPMTRDY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CSC(=N2)NC3=NC=C(C=C3)C)C
• Molecular Formula: C17H17N3S
• Molecular Weight: 295.4 g/mol

Description

4-(2,4-dimethylphenyl)-N-(5-methylpyridin-2-yl)thiazol-2-amine, also known as DMPT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMPT is a thiazole derivative that has a unique chemical structure, which makes it a valuable tool for studying different biological processes.

Mechanism of Action

The mechanism of action of 4-(2,4-dimethylphenyl)-N-(5-methylpyridin-2-yl)thiazol-2-amine is not fully understood, but it is believed to act as an activator of the mammalian target of rapamycin (mTOR) pathway. The mTOR pathway is a key regulator of cell growth and metabolism, and its dysregulation has been implicated in various diseases, including cancer. 4-(2,4-dimethylphenyl)-N-(5-methylpyridin-2-yl)thiazol-2-amine has been shown to increase the activity of the mTOR pathway, leading to increased protein synthesis and cell growth.
Biochemical and Physiological Effects:
4-(2,4-dimethylphenyl)-N-(5-methylpyridin-2-yl)thiazol-2-amine has been shown to have various biochemical and physiological effects. In vitro studies have shown that 4-(2,4-dimethylphenyl)-N-(5-methylpyridin-2-yl)thiazol-2-amine can increase protein synthesis and cell growth in various cell types. In vivo studies have shown that 4-(2,4-dimethylphenyl)-N-(5-methylpyridin-2-yl)thiazol-2-amine can improve growth performance and feed efficiency in livestock. 4-(2,4-dimethylphenyl)-N-(5-methylpyridin-2-yl)thiazol-2-amine has also been shown to have antioxidant properties, which may have potential therapeutic applications in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

4-(2,4-dimethylphenyl)-N-(5-methylpyridin-2-yl)thiazol-2-amine has several advantages for use in lab experiments. It is a cost-effective compound that is easy to synthesize and purify. It has also been shown to have a high degree of biological activity, making it a valuable tool for studying various biological processes. However, 4-(2,4-dimethylphenyl)-N-(5-methylpyridin-2-yl)thiazol-2-amine has some limitations, including its potential toxicity and lack of specificity. It is important to use 4-(2,4-dimethylphenyl)-N-(5-methylpyridin-2-yl)thiazol-2-amine with caution and to carefully consider its potential effects on the system being studied.

Future Directions

There are several potential future directions for research on 4-(2,4-dimethylphenyl)-N-(5-methylpyridin-2-yl)thiazol-2-amine. One area of interest is its potential use as a therapeutic agent for the treatment of various diseases. 4-(2,4-dimethylphenyl)-N-(5-methylpyridin-2-yl)thiazol-2-amine has been shown to have antioxidant properties, which may have potential applications in the treatment of oxidative stress-related diseases. Another area of interest is its potential use in the study of the mTOR pathway and its role in various diseases. 4-(2,4-dimethylphenyl)-N-(5-methylpyridin-2-yl)thiazol-2-amine may also have potential applications in the field of agriculture, as a feed additive for livestock. Further research is needed to fully understand the potential applications of 4-(2,4-dimethylphenyl)-N-(5-methylpyridin-2-yl)thiazol-2-amine in these areas.
Conclusion:
In conclusion, 4-(2,4-dimethylphenyl)-N-(5-methylpyridin-2-yl)thiazol-2-amine is a thiazole derivative that has gained significant attention in scientific research due to its potential applications in various fields. Its unique chemical structure and high degree of biological activity make it a valuable tool for studying various biological processes. While there are some limitations to its use, 4-(2,4-dimethylphenyl)-N-(5-methylpyridin-2-yl)thiazol-2-amine has several potential applications in the fields of medicine, agriculture, and basic research. Further research is needed to fully understand the potential applications of 4-(2,4-dimethylphenyl)-N-(5-methylpyridin-2-yl)thiazol-2-amine in these areas.

Synthesis Methods

The synthesis of 4-(2,4-dimethylphenyl)-N-(5-methylpyridin-2-yl)thiazol-2-amine involves the condensation of 2-amino-4-(2,4-dimethylphenyl) thiazole and 5-methyl-2-pyridinecarboxaldehyde. The reaction is catalyzed by an acid catalyst, and the product is obtained through a simple purification process. The yield of 4-(2,4-dimethylphenyl)-N-(5-methylpyridin-2-yl)thiazol-2-amine is typically high, making it a cost-effective compound for research purposes.

Scientific Research Applications

4-(2,4-dimethylphenyl)-N-(5-methylpyridin-2-yl)thiazol-2-amine has been extensively studied for its potential applications in various fields of research. It has been used as a tool in medicinal chemistry to develop new drugs for the treatment of various diseases. 4-(2,4-dimethylphenyl)-N-(5-methylpyridin-2-yl)thiazol-2-amine has also been used in the field of agriculture as a feed additive for livestock, as it has been shown to improve growth performance and feed efficiency. In addition, 4-(2,4-dimethylphenyl)-N-(5-methylpyridin-2-yl)thiazol-2-amine has been used in the study of biological processes such as ion channels, protein synthesis, and enzyme activity.